methyl 3-iodo-1H-indazole-5-carboxylate
Overview
Description
Methyl 3-iodo-1H-indazole-5-carboxylate is a compound with the molecular formula C9H7IN2O2 . It is a solid substance at ambient temperature .
Molecular Structure Analysis
The molecular structure of methyl 3-iodo-1H-indazole-5-carboxylate consists of a 1H-indazole ring substituted at the 3rd position with an iodine atom and at the 5th position with a carboxylate functional group . The InChI code for this compound is1S/C9H7IN2O2/c1-14-9(13)5-2-3-7-6(4-5)8(10)12-11-7/h2-4H,1H3,(H,11,12) . Physical And Chemical Properties Analysis
Methyl 3-iodo-1H-indazole-5-carboxylate has a molecular weight of 302.07 g/mol . It has a computed XLogP3-AA value of 2.1, indicating its lipophilicity . The compound has one hydrogen bond donor and three hydrogen bond acceptors . Its topological polar surface area is 55 Ų .Scientific Research Applications
Pharmaceutical Research: Anticancer Agents
Methyl 3-iodo-1H-indazole-5-carboxylate serves as a precursor in the synthesis of indazole derivatives, which are prominent in the development of anticancer drugs . The compound’s ability to undergo various chemical reactions makes it valuable for creating novel molecules that can inhibit the growth of cancer cells.
Medicinal Chemistry: Antimicrobial Activity
The indazole nucleus, present in methyl 3-iodo-1H-indazole-5-carboxylate, is a core structure in many drugs with antimicrobial properties . Researchers utilize this compound to synthesize new derivatives that could potentially serve as effective treatments against resistant strains of bacteria and other pathogens.
Organic Synthesis: Suzuki–Miyaura Cross-Coupling
This compound is used in the Suzuki–Miyaura cross-coupling reactions to functionalize the C-3 position of the indazole ring . This reaction is pivotal for creating diverse biologically active molecules, expanding the utility of indazole derivatives in various scientific applications.
Computational Chemistry: Molecular Modeling
Methyl 3-iodo-1H-indazole-5-carboxylate is used in computational chemistry for molecular modeling and simulation . Programs like Amber and GROMACS utilize this compound’s structural data to predict interactions and behaviors of molecules, aiding in the design of new drugs and materials.
Biochemistry: Enzyme Inhibition Studies
Indazole derivatives, synthesized from methyl 3-iodo-1H-indazole-5-carboxylate, are studied for their enzyme inhibition capabilities . These studies are crucial for understanding metabolic pathways and developing inhibitors that can regulate enzymatic activity in various diseases.
Material Science: Organic Electronics
The electronic properties of indazole compounds make them suitable for use in organic electronics . Methyl 3-iodo-1H-indazole-5-carboxylate can be transformed into materials that exhibit semiconducting properties, which are essential for the development of organic light-emitting diodes (OLEDs) and other electronic devices.
Chemical Biology: Probing Cellular Mechanisms
Researchers employ indazole derivatives in chemical biology to probe cellular mechanisms . These compounds can act as fluorescent markers or inhibitors, providing insights into cell signaling and the molecular basis of diseases.
Agricultural Chemistry: Pesticide Development
The indazole moiety is also explored in the development of pesticides . Methyl 3-iodo-1H-indazole-5-carboxylate can lead to the creation of compounds that control pests effectively, contributing to the protection of crops and the enhancement of agricultural productivity.
Safety and Hazards
Methyl 3-iodo-1H-indazole-5-carboxylate is classified with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . The precautionary statements associated with this compound include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and avoiding release to the environment .
properties
IUPAC Name |
methyl 3-iodo-2H-indazole-5-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7IN2O2/c1-14-9(13)5-2-3-7-6(4-5)8(10)12-11-7/h2-4H,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JQHYEHRKSDHNFC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=C(NN=C2C=C1)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7IN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00646422 |
Source
|
| Record name | Methyl 3-iodo-2H-indazole-5-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00646422 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
302.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 3-iodo-1H-indazole-5-carboxylate | |
CAS RN |
885271-25-0 |
Source
|
| Record name | 1H-Indazole-5-carboxylic acid, 3-iodo-, methyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=885271-25-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 3-iodo-2H-indazole-5-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00646422 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
